![molecular formula C19H26ClN3O4S B2713866 1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-3-(phenylsulfonyl)propan-1-one hydrochloride CAS No. 1351649-58-5](/img/structure/B2713866.png)
1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-3-(phenylsulfonyl)propan-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-3-(phenylsulfonyl)propan-1-one hydrochloride is a useful research compound. Its molecular formula is C19H26ClN3O4S and its molecular weight is 427.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolic Pathway Elucidation
Research has identified the metabolic pathways of compounds structurally related to 1-(4-((3,5-Dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-3-(phenylsulfonyl)propan-1-one hydrochloride, such as Lu AA21004, which is metabolized into several oxidative products involving cytochrome P450 enzymes. This understanding aids in predicting drug interactions and optimizing dosing regimens (Hvenegaard et al., 2012).
Synthetic Pathways and Derivative Creation
Innovations in synthetic chemistry have led to the creation of novel derivatives of compounds with similar structures, focusing on enhancing their pharmacological properties. For example, the design and synthesis of new derivatives have been explored for their antidepressant and anxiolytic effects, demonstrating the versatility of these compounds in drug development (Kumar et al., 2017).
Hypolipidemic Activity
Derivatives structurally related to the mentioned compound have shown significant activity in lowering serum lipid levels in animal models, indicating potential for the treatment of hyperlipidemia and associated cardiovascular diseases (Ashton et al., 1984).
Antiviral Properties
Research into bis(heteroaryl)piperazines, a class to which the compound belongs, has identified potent non-nucleoside inhibitors of HIV-1 reverse transcriptase. This highlights the potential of such compounds in the development of new antiretroviral therapies (Romero et al., 1994).
Analytical Method Development
The compound's derivatives have been used to develop sensitive and selective analytical methods for their detection and quantification in biological matrices. Such methods are crucial for pharmacokinetic studies and therapeutic drug monitoring (Kline et al., 1999).
Material Science Applications
Beyond pharmacology, derivatives of this compound have been explored in the synthesis of novel polyamides, demonstrating the compound's versatility and potential applications in material sciences (Hattori & Kinoshita, 1979).
Properties
IUPAC Name |
3-(benzenesulfonyl)-1-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]propan-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O4S.ClH/c1-15-18(16(2)26-20-15)14-21-9-11-22(12-10-21)19(23)8-13-27(24,25)17-6-4-3-5-7-17;/h3-7H,8-14H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPQPCDPVHHSHIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)CCS(=O)(=O)C3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.